2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-cyclohexylhydrazinecarbothioamide

• Molecular Formula: C18H22N4OS2
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 1-[(2-amino-5-phenylthiophene-3-carbonyl)amino]-3-cyclohexylthiourea
• InChI: InChI=1S/C18H22N4OS2/c19-16-14(11-15(25-16)12-7-3-1-4-8-12)17(23)21-22-18(24)20-13-9-5-2-6-10-13/h1,3-4,7-8,11,13H,2,5-6,9-10,19H2,(H,21,23)(H2,20,22,24)
• InChI Key: PPCBRDMZDQOIHB-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=S)NNC(=O)C2=C(SC(=C2)C3=CC=CC=C3)N

Description

2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-cyclohexylhydrazinecarbothioamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, and its synthesis method, mechanism of action, biochemical and physiological effects, and limitations for lab experiments are discussed in

Mechanism of Action

The mechanism of action of 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-cyclohexylhydrazinecarbothioamide involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-cyclohexylhydrazinecarbothioamide has a variety of biochemical and physiological effects. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, while also reducing oxidative stress and inflammation. Additionally, this compound has been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-cyclohexylhydrazinecarbothioamide in lab experiments is its potential to inhibit the growth of cancer cells and protect against neurodegenerative diseases. However, limitations for lab experiments include the need for further studies to determine the optimal dosage and duration of treatment, as well as potential side effects and toxicity.

Future Directions

There are several potential future directions for the study of 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-cyclohexylhydrazinecarbothioamide. These include further studies to determine the optimal dosage and duration of treatment, as well as potential combination therapies with other compounds. Additionally, future studies could investigate the potential use of this compound in the treatment of other diseases, such as diabetes and cardiovascular disease.

Synthesis Methods

The synthesis of 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-cyclohexylhydrazinecarbothioamide involves the reaction of 2-amino-5-phenylthiophene-3-carboxylic acid with cyclohexyl isocyanate and thiosemicarbazide. The resulting compound has been characterized using various analytical techniques, including nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-cyclohexylhydrazinecarbothioamide has been studied for its potential use in various scientific research applications. One such application is in the field of cancer research, where this compound has shown promising results in inhibiting the growth of cancer cells. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases.